2-Propylnaphthalene
Overview
Description
2-Propylnaphthalene is a polycyclic aromatic hydrocarbon (PAH) that is widely used in scientific research. It is a colorless liquid with a molecular formula of C13H12 and a boiling point of 256 °C.
Scientific Research Applications
Synthesis and Chemical Properties
- Synthesis of 2-Phenylnaphthalenes : The synthesis of 2-phenylnaphthalene, closely related to 2-propylnaphthalene, has been developed using gold-catalyzed dimerization. This process leverages the benzyl carbon as a nucleophilic center, leading to the formation of a naphthalene scaffold (Wang et al., 2011).
Applications in Polymer Science
- Fluorescent Probes for Polymer Oxidation : 2-Dimethylamino-6-propionylnaphthalene (Prodan®), similar in structure to 2-propylnaphthalene, has been used as a sensitive fluorophore for monitoring the oxidation of polymers. It provides insights into the early stages of polymer oxidation through changes in fluorescence properties (Rapp et al., 2018).
Analytical Chemistry Applications
- Detection of Amino Acids and Serotonin : Dansyl-Cl, a compound derived from naphthalene, is used in biological research for forming stable and intensely colored derivatives with amino acids and peptides, which can be separated by chromatography (Leonard & Osborne, 1975).
Environmental Science and Toxicology
- Phthalate Exposure Biomarkers : High-resolution mass spectrometry has been used to identify biomarkers of phthalate exposure, including Di-(2-propylheptyl) phthalate (DPHP), a derivative of naphthalene. This method aids in human exposure assessments and identifies biotransformation products of phthalates (Hsu et al., 2019).
- Trends in Phthalate Exposure : Studies on Bis-(2-propylheptyl)phthalate (DPHP) in urine samples have shown increased exposure over time. This research helps in monitoring the public health impact of such compounds (Schütze et al., 2015).
properties
IUPAC Name |
2-propylnaphthalene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14/c1-2-5-11-8-9-12-6-3-4-7-13(12)10-11/h3-4,6-10H,2,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LQBNOHAXLHRIQW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC2=CC=CC=C2C=C1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20334132 | |
Record name | 2-propylnaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20334132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Propylnaphthalene | |
CAS RN |
2027-19-2 | |
Record name | 2-propylnaphthalene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20334132 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.